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Compound of Interest

Compound Name: Santalol

Cat. No.: B192323 Get Quote

Essential Safety and Handling Guide for Santalol
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Santalol. Adherence to these procedures is vital for ensuring

personal safety and minimizing environmental impact.

Santalol, a primary component of sandalwood oil, is valued in research for its aromatic and

potential therapeutic properties. While it has low acute toxicity, it is classified as a skin

sensitizer, necessitating careful handling to avoid allergic reactions.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary health hazard associated with Santalol is its potential to cause an allergic skin

reaction (H317)[1][2][3]. Some formulations may also cause skin irritation[3][4]. Therefore,

implementing appropriate engineering controls and wearing the correct PPE is mandatory.

Engineering Controls:

Ventilation: Always handle Santalol in a well-ventilated area. The use of a chemical fume

hood is recommended to avoid the inhalation of vapors or mists.

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in

the workspace.
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Required Personal Protective Equipment (PPE):

Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

Prevents accidental splashes

from contacting the eyes.

Skin Protection

Gloves: Wear chemical-

impermeable gloves (e.g.,

nitrile). Inspect gloves for

integrity before each use and

use proper removal techniques

to avoid skin contact. Lab

Coat/Clothing: Wear a lab coat

or impervious clothing to

prevent skin contact.

Santalol is a skin sensitizer;

direct contact may cause an

allergic reaction. Contaminated

clothing should be removed

immediately and washed

before reuse.

Respiratory Protection

Generally not required if work

is performed in a well-

ventilated area or fume hood.

If ventilation is inadequate,

exposure limits are exceeded,

or irritation occurs, a full-face

respirator with appropriate

cartridges (e.g., type ABEK)

should be used.

Protects against inhalation of

vapors or mists, which may

cause respiratory tract

irritation.

Santalol Properties and Exposure Data
While no specific occupational exposure limits have been established for Santalol,
understanding its physical and toxicological properties is key to safe handling.
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Property Value Source(s)

Chemical Characterization

A mixture of alpha-Santalol

(41-55%) and beta-Santalol

(16-24%)

Appearance Viscous Liquid -

Boiling Point 312°C at 760 mmHg

Flash Point (Closed Cup) 100°C - 136°C

Specific Gravity 0.968 - 0.990 @ 20°C

Acute Oral Toxicity (LD50, Rat)

3800 mg/kg (for alpha-

Santalol); >5000 mg/kg (for

Santalol mixture)

Acute Dermal Toxicity (LD50,

Rabbit)

>5000 mg/kg (for alpha-

Santalol)

Hazard Statements
H317: May cause an allergic

skin reaction.

Procedural Workflow for Handling Santalol
The following diagram outlines the step-by-step process for the safe handling of Santalol in a

laboratory setting, from initial preparation through to final disposal.
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Step 1: Preparation
- Review SDS

- Verify Engineering Controls (Hood)
- Don full PPE

Step 2: Handling & Use
- Work in a well-ventilated area

- Avoid generating mists/aerosols
- Keep container tightly closed

Proceed

Step 3: Spill Management
- Evacuate non-essential personnel

- Remove ignition sources
- Contain with inert absorbent material

If Spill Occurs

Step 4: Decontamination
- Wash hands and affected areas
- Decontaminate work surfaces

- Remove PPE correctly

After Cleanup

Step 5: Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly sealed
- Store away from incompatible materials

After Use

Step 6: Waste Disposal
- Collect waste in labeled, sealed containers

- Segregate from other waste streams
- Dispose via certified hazardous waste handler

End of Workflow

For Next Use

Click to download full resolution via product page

Workflow for Safe Handling of Santalol.

Operational and Disposal Plans
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A comprehensive plan for the entire lifecycle of the chemical is a prerequisite for beginning any

laboratory work.

First Aid Procedures:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. If skin irritation or a rash occurs, seek medical attention.

Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

advice if symptoms persist.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.

Spill Response:

Ensure adequate ventilation and remove all sources of ignition.

Wearing appropriate PPE, contain the spillage using an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Prevent the spill from entering drains or waterways, as Santalol can be harmful to aquatic

life.

Waste Disposal Protocol: The guiding principle is to formulate a disposal plan before starting

any procedure.

Segregation: Collect all Santalol-contaminated waste, including empty containers, used

absorbents, and contaminated PPE, in a dedicated and clearly labeled hazardous waste

container.
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Storage: Keep the waste container tightly closed and store it in a designated, well-ventilated

area, away from incompatible materials.

Disposal: All chemical waste must be disposed of through the institution's environmental

health and safety (EHS) office or a certified hazardous waste disposal contractor. Do not

dispose of Santalol down the drain or in regular trash. Unwanted or surplus Santalol should

also be treated as hazardous waste for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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